Cas no 209904-68-7 (Methanone,(3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]-)
209904-68-7 structure
Product Name:Methanone,(3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]-
CAS No:209904-68-7
MF:C22H26O7
MW:402.437647342682
CID:284946
Update Time:2024-03-01
Methanone,(3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]-
- Magnone A
- Methanone, (3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]-
- (+)-Magnone A
-
- Inchi: 1S/C22H26O7/c1-25-17-7-5-13(9-19(17)27-3)21(24)16-12-29-22(15(16)11-23)14-6-8-18(26-2)20(10-14)28-4/h5-10,15-16,22-23H,11-12H2,1-4H3/t15-,16-,22+/m0/s1
- InChI Key: PYUASVNLYYZKLA-PONJGIIJSA-N
- SMILES: C(C1=CC=C(OC)C(OC)=C1)([C@@H]1[C@H](CO)[C@@H](C2=CC=C(OC)C(OC)=C2)OC1)=O
Computed Properties
- Exact Mass: 402.16788
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- XLogP3: 0.688
Experimental Properties
- Density: 1.199±0.06 g/cm3(Predicted)
- Melting Point: 149-150 °C
- Boiling Point: 568.1±50.0 °C(Predicted)
- PSA: 83.45
- pka: 14.81±0.10(Predicted)
Methanone,(3,4-dimethoxyphenyl)[(3R,4R,5S)-5-(3,4-dimethoxyphenyl)tetrahydro-4-(hydroxymethyl)-3-furanyl]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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